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Compound of Interest

Compound Name: 2-Methoxyestradiol-d5

Cat. No.: B602630

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and applications of 2-Methoxyestradiol-d5 (2-ME2-d5), a deuterated analog of the
endogenous estradiol metabolite, 2-Methoxyestradiol (2-ME2). This document is intended to
serve as a valuable resource for professionals in research and drug development who are
utilizing 2-ME2-d5 as an internal standard or investigating the biological roles of 2-MEZ2.

Molecular Structure and Chemical Properties

2-Methoxyestradiol-d5 is a synthetic, stable isotope-labeled version of 2-Methoxyestradiol.
The deuterium atoms are strategically placed on the molecule to increase its molecular weight,
allowing for its differentiation from the endogenous, non-deuterated 2-ME2 in mass
spectrometry-based assays.

Chemical Structure:

o |[UPAC Name: (8R,9S,13S,14S,17S)-1,4,16,16,17-pentadeuterio-2-methoxy-13-methyl-
6,7,8,9,11,12,14,15-octahydrocyclopentala]phenanthrene-3,17-diol[1]

e Synonyms: 2-Methoxy-173-estradiol-1,4,16,16,17-d5, 2-ME2-d5[1]

Table 1: Physicochemical Properties of 2-Methoxyestradiol-d5 and 2-Methoxyestradiol
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Property 2-Methoxyestradiol-d5 2-Methoxyestradiol
Chemical Formula C19H21D503 C19H2603[2][3]
Molecular Weight 307.4 g/mol [1] 302.414 g/mol [2]
CAS Number 358731-34-7 362-07-2[2]

Synthesis of 2-Methoxyestradiol-d5

While a specific, detailed protocol for the synthesis of 2-Methoxyestradiol-d5 is not readily
available in the public domain, it is presumed to be synthesized from a deuterated estradiol
precursor. Several methods for the synthesis of the non-deuterated 2-Methoxyestradiol have
been published, which could potentially be adapted for the synthesis of its deuterated analog.
These methods often start from 17(3-estradiol and involve a key hydroxylation step at the C-2
position, followed by methylation.[4] General techniques for the selective deuterium labeling of
steroidal estrogens have also been described and would be applicable in this context.[5][6][7]

Analytical Applications and Experimental Protocols

2-Methoxyestradiol-d5 is primarily used as an internal standard in the quantitative analysis of
2-Methoxyestradiol in biological samples by liquid chromatography-tandem mass spectrometry
(LC-MS/MS).[8] Its utility stems from its similar chemical and physical properties to the analyte
of interest, 2-ME2, ensuring comparable extraction efficiency and ionization response, while its
distinct mass allows for its separate detection.

Quantification of 2-Methoxyestradiol in Human Plasma
by LC-MS/MS

The following protocol is a summary of a validated method for the determination of 2-ME2 in
human plasma.[9]

Table 2: Experimental Parameters for LC-MS/MS Quantification of 2-Methoxyestradiol
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Parameter

Description

Sample Preparation

Liquid-liquid extraction of 0.3 mL plasma (spiked
with 2-ME2-d5) with ethyl acetate.[9]

Chromatographic Column

Zorbax Eclipse C18 (2.1 x 50 mm, 5 um)[9]

Mobile Phase

Gradient elution with methanol and water.[9]

Flow Rate

0.25 mL/min[9]

lonization Mode

Atmospheric Pressure Chemical lonization
(APCDI[9]

Detection Mode

Tandem Mass Spectrometry (MS/MS)[9]

lon Transitions

2-ME2: m/z 303.1 - 136.8; 2-ME2-d5: m/z
308.1 - 138.8[9]

Linear Range

1-100 ng/mL[9]

Experimental Workflow for 2-ME2 Quantification:
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Spike with Liquid-Liquid Extraction LC Separation A . I
Plasma Sample (0.3 mL) H 2-ME2-d5 (Internal Standard) H (Ethyl Acetate) (Zorbax Eclipse C18) APCI lonization MS/MS Detection Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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